BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Spectroscopic Data &
Characterization of 5-Bromobenzene-1,2,3-
triamine

Author: BenchChem Technical Support Team. Date: May 2026
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Compound Name: 5-Bromobenzene-1,2,3-triamine
CAS No.: 1121586-23-9
Cat. No.: B1503453
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Executive Summary & Compound Profile

5-Bromobenzene-1,2,3-triamine (also known as 5-Bromo-1,2,3-benzenetriamine) is a highly
functionalized aromatic intermediate characterized by

symmetry.[1] It serves as a critical precursor in the synthesis of conductive polymers,
benzimidazole-based pharmaceuticals, and high-performance polyimides.[1] Its spectroscopic
signature is defined by the interplay between the electron-donating triamine system and the
electron-withdrawing bromine substituent.[1]
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Property Data
IUPAC Name 5-Bromobenzene-1,2,3-triamine
CAS Number 1121586-23-9

Molecular Formula

Molecular Weight 202.05 g/mol
200.9902 (for
Exact Mass
)
Off-white to pale brown solid (oxidation
Appearance i
sensitive)
B DMSO, Methanol, THF; sparingly soluble in
Solubility

water

Synthesis & Structural Logic

To understand the spectroscopic data, one must understand the synthesis, as impurities from

the precursor define the background noise in raw spectra.[1] The most robust route involves

the reduction of 4-bromo-2,6-dinitroaniline.[1]

Reaction Pathway (Graphviz)

The following diagram illustrates the reduction pathway and the symmetry operations that

define the NMR signals.
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Figure 1: Synthesis route via reduction of nitro-aniline precursor and resulting molecular

symmetry.[1]

Spectroscopic Data Profile

The following data is synthesized from high-fidelity predictive models (ChemDraw Professional,
ACD/Labs) and grounded in empirical data from analogous compounds (e.g., 5-bromo-1,2,3-
triol and 1,2,3-triaminobenzene).

Nuclear Magnetic Resonance (NMR)
The

symmetry of the molecule simplifies the NMR spectra significantly.[1] The molecule has a plane
of symmetry passing through C2 and C5.[1]

H NMR (400 MHz, DMSO-
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Shift ( o ) ) Structural
Multiplicity Integration Assignment Lodi
ppm) ogic

Equivalent
aromatic protons
) meta to the
6.35 Singlet (s) 2H H-4, H-6 ]
central amine
and ortho to

outer amines.[1]

Central amine
protons.[1] Often
Broad Singlet (br distinct due to
4.80-5.20 2H c2 _
S) (C2) different H-
bonding

environment.[1]

Outer amine
Broad Singlet (br protons.[1]
4.20 - 4.60 4H C1. C3 )
) (C1,C3) Equivalent to

each other.

Note: Amine protons are exchangeable and their chemical shift/broadness is highly dependent
on concentration and water content in DMSO.

C NMR (100 MHz, DMSO-
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Shift (
Type Assignment Structural Logic
ppm)
Carbon atoms bearing
138.5 Quaternary (C) C-1,C-3 the outer amino
groups.[1]
Carbon atom bearing
the central amino
126.2 Quaternary (C) C-2

group (shielded by
flanking amines).[1]

Aromatic CH, ortho to
amines (strongly
108.4 Methine (CH) C-4,C-6 shielded by

mesomeric donation).

[1]

Carbon bearing
Bromine.[1][2][3][4][5]
Upfield due to Heavy
Atom Effect (Br) and
mesomeric shielding
from para-NH2.[1]

98.1 Quaternary (C) C-5

Mass Spectrometry (MS)

The mass spectrum is definitive due to the characteristic bromine isotope pattern.[1]
 lonization Mode: ESI+ (Electrospray lonization, Positive mode)
e Molecular lon (

or
):

o m/z 202.0:
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containing

(100% relative abundance).[1]
o m/z 204.0:

containing

(~97% relative abundance).[1]

o Pattern: Adistinct 1:1 doublet separated by 2 mass units confirms the presence of one
bromine atom.[1]

e Fragmentation:

o 123 (
): Loss of bromine radical/ion.[1]
o 106 (

): Subsequent loss of ammonia.[1]

Infrared Spectroscopy (FT-IR)
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Wavenumber (

)

Vibration Mode

Description

3450, 3360, 3250

Primary amine stretching.[1]
Multiple bands due to
symmetric/asymmetric modes

of three

groups.[1]

1620

N-H scissoring (bending)
vibration.

1590, 1500

Aromatic ring breathing

modes.[1]

1280

C-N stretching (aromatic

amine).[1]

1050 - 1070

Aryl-Bromide stretch (often

weak but diagnostic).[1]

820 - 850

Out-of-plane bending for
isolated H atoms (1,2,3,5-
tetrasubstituted pattern).[1]

Experimental Protocols
Protocol 1: Sample Preparation for NMR

To ensure sharp peaks and prevent oxidation during analysis.
e Solvent Choice: Use DMSO-

(99.9% D) containing 0.03% TMS.[1] Chloroform (

) is generally poor for polyamines due to solubility and aggregation issues.[1]

e Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.
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o De-acidification: If the sample was isolated as a hydrochloride salt (common for amines),
add excess solid

to the NMR tube or treat with
and extract prior to dissolution, otherwise, shifts will differ significantly (downfield).[1]

e Acquisition: Run at 298 K. For

C, a relaxation delay (

) of 2-3 seconds is recommended to detect the quaternary carbons coupled to bromine.

Protocol 2: Quality Control (Impurity Profiling)

Common impurities arise from incomplete reduction or oxidation.[1]

o Impurity A (Oxidation): Azo-dimers or imino-quinones.[1] Look for new peaks in the 7.0 - 8.0
ppm region (deshielded protons) and darkening of the solution.[1]

e Impurity B (Starting Material): 4-Bromo-2,6-dinitroaniline.[1] Look for broad singlets shifted
downfield (> 8.0 ppm) due to the nitro groups.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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